Cas no 93982-43-5 (2-Propenamide,N-[(4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)methyl]-)

• Product name: 2-Propenamide,N-[(4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)methyl]-
• CAS No: 93982-43-5
• MF: C₉H₁₃N₃O₃
• MW: 211.21782
• CID: 813655
• PubChem ID: 3023205

2-Propenamide,N-[(4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-[(4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)methyl]-
• N-[(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)methyl]acrylamide
• N-[(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)methyl]prop-2-enamide
• EINECS 301-232-8
• NS00039867
• 2-Propenamide, N-[(4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)methyl]-
• DTXSID30240134
• N-[(4,4-Dimethyl-2,5-dioxo-1-imidazolidinyl)methyl]-2-propenamide
• N-((4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)methyl)acrylamide
• AX9L8P2CFR
• 93982-43-5

• Inchi： InChI=1S/C9H13N3O3/c1-4-6(13)10-5-12-7(14)9(2,3)11-8(12)15/h4H,1,5H2,2-3H3,(H,10,13)(H,11,15)
• InChI Key： FDDHPCWGNIJSAP-UHFFFAOYSA-N
• SMILES： CC1(C(=O)N(C(=O)N1)CNC(=O)C=C)C

Computed Properties

• Exact Mass: 211.096
• Monoisotopic Mass: 211.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.181
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.496